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Compound of Interest

Compound Name:
2-(Cyclobutylmethoxy)-6-

fluorobenzonitrile

CAS No.: 872180-52-4

Cat. No.: B2354166

Get Quote

Executive Summary & Compound Significance
2-(Cyclobutylmethoxy)-6-fluorobenzonitrile (CAS: 872180-52-4) is a critical pharmacophore

building block, structurally aligned with next-generation benzoxaborole therapeutics (e.g.,

Crisaborole) and PDE4 inhibitors. Its unique substitution pattern—combining an electron-

withdrawing nitrile/fluorine pair with a bulky, electron-donating cyclobutyl ether—creates a

distinct mass spectral fingerprint.

This guide provides a comparative analysis of its fragmentation under Electrospray Ionization

(ESI) and Electron Ionization (EI), benchmarking it against its non-fluorinated and methoxy-

analogs to aid in impurity profiling and metabolite identification.
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Property Value

Formula C₁₂H₁₂FNO

Monoisotopic Mass 205.0903 Da

Structure
Benzonitrile core, 2-position cyclobutylmethoxy,

6-position fluoro

Key Features
Strained cyclobutyl ring, labile ether linkage,

ortho-fluorine effect

Experimental Configuration
To replicate the data discussed below, the following instrument parameters are recommended.

These protocols ensure reproducible fragmentation for spectral library matching.

Protocol A: LC-MS/MS (ESI+)
Instrument: Q-TOF or Orbitrap (High Resolution).

Source: Electrospray Ionization (ESI), Positive Mode.

Spray Voltage: 3.5 kV.

Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Collision Energy (CE): Stepped 15, 30, 45 eV (Critical for observing the full ether cleavage

pathway).

Protocol B: GC-MS (EI)
Instrument: Single Quadrupole or Triple Quad.

Ionization: Electron Impact (70 eV).
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Source Temp: 230°C.

Column: Rxi-5ms or equivalent (30m x 0.25mm, 0.25µm).

Inlet: Split 10:1, 250°C.

Fragmentation Pathway Analysis
Mechanism of Action (ESI+)
In positive ESI, the molecule forms the protonated pseudomolecular ion

. The fragmentation is driven by Charge-Remote Fragmentation and Inductive Cleavage at the
ether linkage.

Precursor Ion:

.

Primary Pathway (Ether Cleavage): The ether oxygen is protonated. The most energetically

favorable pathway is the neutral loss of the cyclobutyl moiety.

Loss of Cyclobutene (

): A McLafferty-like rearrangement involving the

-hydrogen of the cyclobutyl ring leads to the loss of 54 Da.

Loss of Cyclobutylmethanol (

): Heterolytic cleavage yields the bare aromatic nitrile cation.

Mechanism of Action (EI)
Under 70 eV EI, the radical cation

is formed. The high internal energy drives ring-opening of the strained cyclobutyl group.

Molecular Ion:

(Distinct, approx. 15-20% abundance).
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Base Peak Formation (

): The loss of the entire alkyl side chain radical (

) is the dominant pathway, generating the stable 2-fluoro-6-hydroxybenzonitrile radical
cation.

Secondary Fluorine Effect: The ortho-fluorine atom stabilizes the resulting phenol cation via

resonance donation, making the

peak significantly more intense than in non-fluorinated analogs.

Visualization of Signaling Pathways (Graphviz)
The following diagram illustrates the competing fragmentation pathways under ESI+ conditions,

highlighting the critical neutral losses.

Pathway Legend

Precursor [M+H]+
m/z 206.09

Protonated Ether
Transition State

+H+

Fragment A
[M - C4H8]+
m/z 150.03

Loss of Cyclobutene
(-56 Da)

Fragment B (Base Peak)
[2-F-6-OH-PhCN]+

m/z 137.02

Inductive Cleavage
(-69 Da)

Fragment C
[Loss of CO]
m/z 109.03

Phenol Ring Contraction
(-CO, 28 Da)

Blue: Precursor | Green: Stable Product | Red: Transient Ion
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Click to download full resolution via product page

Caption: Figure 1. Proposed ESI+ fragmentation pathway showing the competitive loss of

cyclobutene vs. the cyclobutylmethyl radical.

Comparative Performance Data
This section compares the target molecule against two structural analogs to isolate the effects

of the Fluorine atom and the Cyclobutyl ring.

Table 1: Relative Ion Abundance Comparison (EI Source)
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Fragment Ion (

)

Target: 2-
(Cyclobutylme
thoxy)-6-F-CN

Analog A: 2-
Methoxy-6-F-
CN

Analog B: 2-
(Cyclobutylme
thoxy)-CN

Structural
Insight

205 (

)
15% N/A N/A

Moderate

stability of parent

ion due to F-

stabilization.

151 (

)
N/A 85% N/A

Methyl ether is

significantly more

stable than

cyclobutyl ether.

136 (

)
100% (Base) 5% 40%

Critical

Differentiator:

The cyclobutyl

group is a "good

leaving group,"

making this

fragment the

base peak.

109 (

)
25% 10% 60%

Fluorine

stabilizes the

ring, reducing

secondary

fragmentation

compared to

non-F Analog B.

Key Findings:
The "Cyclobutyl Effect": Comparing the Target to Analog A (Methoxy), the cyclobutyl group

drastically reduces molecular ion stability. In the Methoxy analog, the

is the base peak. In the Cyclobutyl target, the

is weak, and the loss of the side chain (
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) dominates.

The "Fluorine Effect": Comparing the Target to Analog B (Non-Fluoro), the presence of

Fluorine at the C6 position stabilizes the aromatic ring against ring-opening fragmentation

(loss of HCN), preserving the benzonitrile core intensity.

Detailed Protocol for Impurity Profiling
To distinguish this compound from its synthesis byproducts (e.g., the alcohol starting material

or the bromide precursor), follow this workflow:

Sample Prep: Dissolve 1 mg of sample in 1 mL of MeOH:H2O (50:50). Vortex for 30s.

Separation: Inject 5 µL onto a C18 column (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm,

1.8µm).

Gradient:

0-1 min: 5% B (Isocratic hold to elute polar salts).

1-6 min: 5% -> 95% B (Linear gradient).

6-8 min: 95% B (Wash).

Detection Criteria (MRM Transitions):

Quantifier:

(Loss of side chain).

Qualifier 1:

(Loss of cyclobutene).

Qualifier 2:

(Loss of CO from phenol).

Validation Check: If the ratio of
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exceeds 0.3, suspect thermal degradation in the source (source temperature too high). Reduce
source temp to <300°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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